Cas no 1823954-84-2 (3-(Trifluoromethyl)benzofuran-5-carbonitrile)

• Product Name: 3-(Trifluoromethyl)benzofuran-5-carbonitrile
• CAS No: 1823954-84-2
• MF: C₁₀H₄F₃NO
• MW: 211.140072822571
• MDL: MFCD28014551
• CID: 3040684
• PubChem ID: 86222833
• Update Time: 2025-05-22

3-(Trifluoromethyl)benzofuran-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)benzofuran-5-carbonitrile
• SY027390
• 1823954-84-2
• CS-11650
• 3-(TRIFLUOROMETHYL)-1-BENZOFURAN-5-CARBONITRILE
• MFCD28014551
• AKOS025243888
• AC1706
• YXC95484

• MDL： MFCD28014551
• Inchi： 1S/C10H4F3NO/c11-10(12,13)8-5-15-9-2-1-6(4-14)3-7(8)9/h1-3,5H
• InChI Key： QIFFUZBTMJMKQL-UHFFFAOYSA-N
• SMILES： FC(C1=COC2C=CC(C#N)=CC1=2)(F)F

Computed Properties

• Exact Mass: 211.02449824g/mol
• Monoisotopic Mass: 211.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9
• XLogP3: 2.9

Additional information on 3-(Trifluoromethyl)benzofuran-5-carbonitrile

3-(Trifluoromethyl)benzofuran-5-carbonitrile: A Comprehensive Overview

3-(Trifluoromethyl)benzofuran-5-carbonitrile, identified by the CAS number 1823954-84-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzofuran ring system with a trifluoromethyl group and a cyano group. The benzofuran moiety, a fused bicyclic structure consisting of a benzene ring and a furan ring, is known for its aromaticity and stability. The trifluoromethyl group (-CF3), attached at the 3-position of the benzofuran ring, introduces electron-withdrawing effects, enhancing the compound's reactivity and electronic properties. The cyano group (-CN), located at the 5-position, further contributes to the compound's electronic characteristics and functional versatility.

The synthesis of 3-(Trifluoromethyl)benzofuran-5-carbonitrile typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling, Stille coupling, or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of this compound, making it more accessible for research and industrial applications. The compound's structure lends itself well to various functionalization strategies, allowing for the incorporation of additional substituents or modifications to tailor its properties for specific uses.

In terms of applications, 3-(Trifluoromethyl)benzofuran-5-carbonitrile has shown promise in several areas. In pharmacology, its unique electronic and structural features make it a valuable building block for drug discovery efforts. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various disease states. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for exploring treatments in neurodegenerative diseases.

In materials science, 3-(Trifluoromethyl)benzofuran-5-carbonitrile has been investigated for its role in constructing advanced materials with tailored electronic properties. Its electron-withdrawing groups can influence the charge transport characteristics of materials, making it suitable for applications in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices and light-emitting diodes (LEDs), where its electronic properties contribute to improved device performance.

The compound's stability under various conditions is another aspect that has been extensively studied. Researchers have examined its thermal stability, photostability, and resistance to chemical degradation. These studies are crucial for understanding its suitability in real-world applications where environmental factors can impact performance. Results indicate that 3-(Trifluoromethyl)benzofuran-5-carbonitrile exhibits remarkable stability under moderate conditions, making it a reliable component in diverse chemical systems.

In conclusion, 3-(Trifluoromethyl)benzofuran-5-carbonitrile, CAS number 1823954-84-2, stands out as a versatile and valuable compound with broad implications across multiple scientific disciplines. Its unique structure enables a wide range of applications in drug discovery, materials science, and beyond. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.